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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B15598285 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

diSulfo-Cy3 alkyne is a water-soluble, bright, and photostable fluorescent dye commonly

employed in bioorthogonal chemistry.[1][2][3] Its alkyne group allows for covalent labeling of

azide-modified biomolecules through a copper-catalyzed azide-alkyne cycloaddition (CuAAC)

reaction, a cornerstone of "click chemistry".[4] This application note provides a detailed protocol

for the preparation of stock solutions of diSulfo-Cy3 alkyne, ensuring optimal performance in

downstream applications such as fluorescence imaging, flow cytometry, and protein labeling.[5]

The dye is characterized by its bright orange fluorescence, which is insensitive to pH in the

range of 4 to 10.[6][7]

Physicochemical and Spectroscopic Properties
A summary of the key quantitative data for diSulfo-Cy3 alkyne is presented in the table below.

These values may vary slightly between manufacturers.
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Property Value References

Molecular Formula
C33H38N3NaO7S2 /

C35H43N3O10S3 (free acid)
[8][9]

Molecular Weight
~675.8 g/mol / ~761.93 g/mol

(free acid)
[8][9]

Excitation Maximum (λex) ~548 - 555 nm [6][8][9][10]

Emission Maximum (λem) ~566 - 572 nm [6][8][9][10]

Extinction Coefficient (ε) ~150,000 - 162,000 cm⁻¹M⁻¹ [6][8]

Fluorescence Quantum Yield

(Φ)
~0.15 [8]

Recommended Storage (Solid)
-20°C, desiccated, protected

from light
[8][9][11]

Recommended Storage (Stock

Solution)

-20°C (1 month) or -80°C (6

months), protected from light
[4]

Solubility

Water, Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO)

[8][9]

Experimental Protocol: Preparation of a 10 mM
diSulfo-Cy3 Alkyne Stock Solution
This protocol describes the preparation of a 10 mM stock solution of diSulfo-Cy3 alkyne in

anhydrous dimethyl sulfoxide (DMSO).

Materials:

diSulfo-Cy3 alkyne (solid)

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes
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Pipettes and sterile pipette tips

Vortex mixer

Microcentrifuge

Procedure:

Aliquoting the Reagent: Before opening, bring the vial of diSulfo-Cy3 alkyne to room

temperature to prevent moisture condensation. Briefly centrifuge the vial to collect the solid

at the bottom.

Calculating the Required Volume of Solvent: To prepare a 10 mM stock solution, the required

volume of DMSO is calculated based on the mass of the diSulfo-Cy3 alkyne and its

molecular weight. For example, to prepare a stock solution from 1 mg of diSulfo-Cy3 alkyne
with a molecular weight of 675.8 g/mol :

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.01 mol/L * 675.8 g/mol ) = 0.000148 L = 148 µL

Dissolving the Reagent: Add the calculated volume of anhydrous DMSO to the vial

containing the diSulfo-Cy3 alkyne.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Sonication can

be used to aid dissolution if necessary.[10]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4]

Always protect the solution from light.[4]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing diSulfo-Cy3 alkyne stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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